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Compound of Interest |

Compound Name: Oenanthotoxin
CAS No.: 20311-78-8
Cat. No.: B15725269
Get Quote
. J

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCHERS

Oenanthotoxin is a highly potent C17 polyacetylene neurotoxin found in plants of the
Oenanthe genus, most notably Hemlock Water Dropwort (Oenanthe crocata)[1][2]. It acts as a
noncompetitive antagonist of the gamma-aminobutyric acid (GABA) receptor in the central
nervous system, leading to severe neurological effects such as convulsions and seizures[1][2].
Due to its extreme toxicity, with a reported LD50 of 0.58 mg/kg in mice, all handling and
disposal must be conducted with the utmost caution and adherence to stringent safety
protocols[2].

Currently, oenanthotoxin is not specifically listed as a P- or U-series hazardous waste by the
U.S. Environmental Protection Agency (EPA). However, given its acute toxicity, it is imperative
to manage it as an acutely hazardous waste, following guidelines analogous to those for P-
listed chemicals[1][3][4].

Quantitative Data Summary

Due to the limited availability of specific quantitative data for oenanthotoxin disposal, the
following table provides key toxicity and physical property information to inform risk assessment
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and handling procedures.

Property Value Citation(s)
Chemical Formula C17H2202 [5]
Molar Mass 258.36 g/mol [5]
Prismatic or star-shaped
Appearance [6]
crystals
Practically insoluble in water;
. readily soluble in chloroform,
Solubility [6]
ethanol, methanol, ether, and
benzene.
Unstable; decomposes in the
Stability presence of light and air to [6]
form a brown, insoluble resin.
o 0.58 mg/kg (mice,
Toxicity (LD50) (2]

intraperitoneal)

Mechanism of Action

Noncompetitive gamma-
aminobutyric acid (GABA)
antagonist in the central

nervous system.

[1]2]

Hazard Classification

Not officially listed.
Recommended to be handled
as an acutely toxic hazardous
waste (analogous to EPA P-
list).

[3]4]

Experimental Protocols: Oenanthotoxin Disposal

The following protocol outlines the mandatory step-by-step procedure for the safe disposal of

oenanthotoxin and all contaminated materials. This protocol is based on best practices for

handling acutely toxic chemicals.
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l. Personal Protective Equipment (PPE)

All personnel handling oenanthotoxin must wear the following minimum PPE:

» Gloves: Double-gloving with nitrile gloves is required. Change gloves immediately if
contamination is suspected.

o Eye Protection: ANSI Z87.1-compliant safety goggles or a face shield.
o Lab Coat: A fully buttoned lab coat.

» Respiratory Protection: A NIOSH-approved respirator may be necessary depending on the
form of the toxin and the procedure. Consult your institution's Environmental Health and
Safety (EHS) department.

Il. Waste Collection and Segregation

e Designated Waste Container:

o Use a dedicated, leak-proof, and sealable hazardous waste container made of a
compatible material (e.g., glass or polyethylene).

o The container must be clearly labeled with "Hazardous Waste," "Acutely Toxic," and
"Oenanthotoxin."

o Do not exceed a container volume of one quart (approximately one liter) for collecting
oenanthotoxin waste, in line with guidelines for P-listed wastes[1][4].

e Segregation:

o Store the oenanthotoxin waste container separately from all other hazardous and non-
hazardous waste streams to prevent cross-contamination[3].

o Types of Waste:

o Pure Oenanthotoxin: Collect all unused or expired pure oenanthotoxin directly in the
designated waste container.
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o Contaminated Materials: Any item that comes into contact with oenanthotoxin is
considered hazardous waste. This includes, but is not limited to:

» Gloves, weighing boats, and disposable labware[1].
» Paper towels and absorbent pads used for cleaning.
» Contaminated PPE.

o Empty Containers: Original containers of oenanthotoxin must be disposed of as
hazardous waste and should not be rinsed or reused[1][7].

lll. Spill Management

In the event of a spill:

o Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area. Restrict
access to the spill location.

o Report: Notify your supervisor and your institution's EHS department immediately.
o Decontamination (if trained):

o Don appropriate PPE.

o Cover the spill with an absorbent material.

o Gently apply a decontaminating solution (e.g., a 10% bleach solution, followed by a rinse
with water) to the absorbent material, working from the outside in to prevent spreading|[8]
[9]. Allow for sufficient contact time.

o Collect all cleanup materials (absorbent pads, contaminated PPE) in the designated
hazardous waste container.

IV. Final Disposal

o Storage: Store the sealed and labeled hazardous waste container in a designated and
secure satellite accumulation area.
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o Professional Disposal: Arrange for the pickup and disposal of the oenanthotoxin waste
through your institution's EHS department or a licensed hazardous waste disposal
contractor[3]. Do not attempt to dispose of oenanthotoxin down the drain or in regular trash.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of oenanthotoxin.
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Start: Oenanthotoxin Waste Generation

i

Step 1: Don Appropriate PPE
(Double Gloves, Goggles, Lab Coat)

Step 2: Identify Waste Type

Pure Chemical ontaminated ltems

Original Bottle

Pure Oenanthotoxin or Contaminated Materials

Expired Stock (Gloves, Labware, PPE) ey Eniginel CRmEEy

Step 3: Place in Labeled,
Sealable, <1 Quart
Hazardous Waste Container

i

Step 4: Segregate from
Other Waste Streams

i

Step 5: Store in Secure
Satellite Accumulation Area

Step 6: Contact EHS for Pickup

by Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Oenanthotoxin Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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